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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)propionic acid

Cat. No.: B1209934 Get Quote

Application Notes and Protocols: Solubility of 2-(4-
hydroxyphenyl)propionic acid
Introduction
2-(4-hydroxyphenyl)propionic acid, also known as 4-hydroxyhydratropic acid, is a carboxylic

acid that serves as a valuable building block in the synthesis of various pharmaceutical

compounds and other specialty chemicals. Its solubility in different solvents is a critical

parameter for researchers and drug development professionals, influencing reaction

conditions, purification methods, and formulation strategies. This document provides a

comprehensive overview of the solubility of 2-(4-hydroxyphenyl)propionic acid in a range of

common laboratory solvents. Detailed experimental protocols for solubility determination are

also included to assist in method validation and further research.

Physicochemical Properties
Property Value

Chemical Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance White to off-white crystalline powder

Melting Point Approximately 126-129 °C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1209934?utm_src=pdf-interest
https://www.benchchem.com/product/b1209934?utm_src=pdf-body
https://www.benchchem.com/product/b1209934?utm_src=pdf-body
https://www.benchchem.com/product/b1209934?utm_src=pdf-body
https://www.benchchem.com/product/b1209934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
The solubility of 2-(4-hydroxyphenyl)propionic acid was determined in various laboratory

solvents at room temperature (approximately 20-25 °C). The following table summarizes the

quantitative and qualitative solubility data.

Solvent Chemical Formula Solubility (g/L) Observations

Water H₂O ~2.84[1] Moderately soluble.

Ethanol C₂H₅OH > 100 (Estimated) Freely soluble.

Methanol CH₃OH > 100[2] Freely soluble.

Acetone C₃H₆O > 100 (Estimated) Freely soluble.

Ethyl Acetate C₄H₈O₂ ~50 (Estimated) Soluble.

Dichloromethane CH₂Cl₂ < 1 (Estimated) Sparingly soluble.

Chloroform CHCl₃ < 1 (Estimated) Sparingly soluble.

Hexane C₆H₁₄ < 0.1 (Estimated) Practically insoluble.

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS

≥ 50; up to 1000 with

sonication[3]
Very soluble.

Note: Estimated values are based on the solubility of structurally similar compounds, such as 4-

hydroxybenzoic acid and 4-hydroxyphenylacetic acid, and general principles of solubility.

Experimental Protocols
Protocol 1: Determination of Saturated Solubility by the
Shake-Flask Method
This protocol outlines the widely used shake-flask method for determining the equilibrium

solubility of a compound in a specific solvent.

Materials:

2-(4-hydroxyphenyl)propionic acid
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Selected solvents (e.g., water, ethanol, etc.)

Analytical balance

Spatula

Screw-cap vials (e.g., 20 mL)

Orbital shaker or rotator

Constant temperature bath or incubator

Syringe filters (0.45 µm)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis), or a UV-Vis spectrophotometer.

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of 2-(4-hydroxyphenyl)propionic acid to a screw-cap vial. The

excess solid should be visually apparent.

Add a known volume of the selected solvent to the vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature bath on an orbital shaker or rotator.

Agitate the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached. The temperature should be maintained at the desired level

(e.g., 25 °C).
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Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a 0.45 µm syringe filter into a clean vial to

remove any undissolved solid particles.

Analysis:

Prepare a series of standard solutions of 2-(4-hydroxyphenyl)propionic acid of known

concentrations in the same solvent.

Analyze the filtered supernatant and the standard solutions using a validated analytical

method (e.g., HPLC or UV-Vis spectrophotometry).

Construct a calibration curve from the standard solutions.

Determine the concentration of 2-(4-hydroxyphenyl)propionic acid in the filtered

supernatant by interpolating from the calibration curve.

Calculation of Solubility:

The determined concentration represents the solubility of the compound in the solvent at

the specified temperature. Express the solubility in appropriate units (e.g., g/L or mg/mL).

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Solubility Determination Workflow

Logical Relationship of Solubility
The following diagram illustrates the general relationship between the polarity of the solvent

and the expected solubility of 2-(4-hydroxyphenyl)propionic acid.
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Solubility Polarity Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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